Cas no 28023-74-7 (1-Butanamine,3-methyl-N-(3-methylbutyl)-N-nitroso-)

• Product Name: 1-Butanamine,3-methyl-N-(3-methylbutyl)-N-nitroso-
• CAS No: 28023-74-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 278691
• PubChem ID: 119793
• Update Time: 2025-04-19

1-Butanamine,3-methyl-N-(3-methylbutyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,3-methyl-N-(3-methylbutyl)-N-nitroso-
• N,N-bis(3-methylbutyl)nitrous amide
• 3-Methyl-N-(3-methylbutyl)-N-nitrosobutan-1-amine
• 1,1-Diisopentyl-2-oxohydrazine #
• SMPQTSGEASSBAO-UHFFFAOYSA-N
• 1-Butanamine, 3-methyl-N-(3-methylbutyl)-N-nitroso-
• 28023-74-7
• DTXSID60950714
• Dibutylamine, 3,3'-dimethyl-N-nitroso-

• Inchi： 1S/C10H22N2O/c1-9(2)5-7-12(11-13)8-6-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： SMPQTSGEASSBAO-UHFFFAOYSA-N
• SMILES： O=NN(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 186.17336
• Monoisotopic Mass: 186.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 0.91
• Boiling Point: 274.5°Cat760mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.461
• PSA: 32.67